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Compound of Interest

Compound Name: 5-Bromoquinoline hydrochloride

CAS No.: 421580-26-9

Cat. No.: B1513004

Get Quote

This guide provides an in-depth overview of 5-Bromoquinoline hydrochloride (CAS No.

421580-26-9), a key chemical intermediate for professionals in research, drug development,

and material science. We will delve into its chemical and physical properties, comprehensive

safety and handling protocols, and its significant applications, offering a technical and practical

framework for its use.

Chemical Identity and Properties
5-Bromoquinoline hydrochloride is the hydrochloride salt of 5-bromoquinoline. The addition

of the hydrochloride group generally enhances the compound's solubility in aqueous solutions

compared to its free base form, a critical consideration for many biological and chemical

applications.

Table 1: Physicochemical Properties of 5-
Bromoquinoline Hydrochloride and Related Compounds
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Property
5-Bromoquinoline
Hydrochloride

5-Bromoquinoline (Free
Base)

CAS Number 421580-26-9[1][2] 4964-71-0[3][4][5]

Molecular Formula C₉H₇BrClN[2] C₉H₆BrN[3][4][5]

Molecular Weight 244.52 g/mol [2] 208.05 g/mol [5]

Appearance White to off-white solid
White solid or off-white

powder[3]

Melting Point Not explicitly available 43-48 °C[5]

Purity Typically >95% ≥ 98% (GC)[3]

SMILES
BrC1=C2C=CC=NC2=CC=C1.

[H]Cl[2]
Brc1cccc2ncccc12[5]

Safety and Hazard Information
Understanding the safety profile of 5-Bromoquinoline hydrochloride is paramount for its

responsible use in a laboratory setting. While a specific, detailed Safety Data Sheet (SDS) for

the hydrochloride salt is not readily available in the provided search results, the safety

information for the free base, 5-Bromoquinoline, offers a strong foundation for handling

procedures. The presence of the hydrochloride salt may alter some properties, but the core

hazards associated with the bromoquinoline moiety remain relevant.

GHS Hazard Classification (Based on 5-Bromoquinoline)
Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[6][7]

Serious Eye Damage/Eye Irritation (Category 1/2): Causes serious eye damage/irritation.[6]

[7]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[6][7]
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Signal Word: Danger/Warning[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H318/H319: Causes serious eye damage/irritation.[5]

H335: May cause respiratory irritation.[5]

Table 2: Precautionary Measures and First Aid
Precautionary Area Recommended Actions

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[7] P264: Wash

face, hands and any exposed skin thoroughly

after handling.[7] P271: Use only outdoors or in

a well-ventilated area.[7] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[7]

Response

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.[7] P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[7] P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

P312: Call a POISON CENTER or doctor if you

feel unwell.[7]

Storage
P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[7]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[7]
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Experimental Protocol: Safe Handling and Storage
Adherence to a strict handling protocol is essential to mitigate the risks associated with 5-
Bromoquinoline hydrochloride. The following workflow is designed to ensure a self-

validating system of safety.

Step-by-Step Handling Procedure
Engineering Controls: Always handle 5-Bromoquinoline hydrochloride within a certified

chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and

safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles compliant with EN 166 or NIOSH

standards.[6]

Hand Protection: Use chemically resistant gloves (e.g., nitrile) and inspect them for

integrity before each use.[6]

Body Protection: A lab coat is mandatory. For larger quantities, consider additional

protective clothing.[6]

Respiratory Protection: If dust formation is likely, a NIOSH-approved respirator is

recommended.[6]

Dispensing and Weighing:

Perform these tasks in a designated area within the fume hood to contain any dust.

Use appropriate tools (e.g., spatulas) to handle the solid material.

Avoid creating dust clouds.

In Case of a Spill:

Evacuate the immediate area.
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Wearing appropriate PPE, carefully sweep up the spilled solid and place it in a sealed

container for disposal.[7]

Clean the spill area with a suitable solvent and decontaminate all surfaces.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Keep away from strong oxidizing agents.[7]

The recommended storage condition is under an inert atmosphere at room temperature.[2]

Logical Flow for Safe Handling
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh Compound

Transfer to Reaction Vessel

Decontaminate Work Area

Dispose of Waste

Store Properly
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Caption: Synthetic utility and applications of 5-Bromoquinoline.

Conclusion
5-Bromoquinoline hydrochloride is a compound of significant interest due to its wide-ranging

applications as a chemical intermediate. A thorough understanding of its properties and a

commitment to rigorous safety protocols are essential for harnessing its potential in research

and development. This guide provides the foundational knowledge for scientists to work with

this compound safely and effectively, paving the way for innovation in medicine, materials, and

beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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